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Compound of Interest

Compound Name: Fenticlor

Cat. No.: B1222476

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of topical
formulations containing Fenticlor, an antimicrobial agent with both antibacterial and antifungal
properties.[1][2] This document outlines the physicochemical properties of Fenticlor, its
mechanism of action, formulation considerations, and detailed experimental protocols for

characterization and evaluation.

Physicochemical Properties of Fenticlor

A thorough understanding of Fenticlor's physicochemical properties is fundamental to
designing a stable and effective topical formulation. Fenticlor is a white to cream-colored solid
or pale yellow powder.[3] It is practically insoluble in water, which presents a significant
challenge in the formulation of agueous-based topical systems.[3]
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Property Value Reference

Bis(2-hydroxy-5-chlorophenyl)

IUPAC Name sulfide [2]
CAS Number 97-24-5 [2]
Molecular Formula C12HsCl202S [2][41[5]
Molar Mass 287.16 g/mol [2]
Melting Point 174 °C (345 °F) 2]
Solubility Insoluble in water [3]

White to cream-colored solid or
Appearance [3]
pale yellow powder

Antimicrobial Spectrum and Efficacy

Fenticlor exhibits a broad spectrum of activity against various fungi and bacteria, making it a
suitable candidate for treating mixed skin infections. While specific Minimum Inhibitory
Concentration (MIC) data for Fenticlor is limited in readily available literature, data for
structurally related compounds and general statements about its efficacy provide guidance.
The following table includes representative MIC data for common topical pathogens to inform
target formulation concentrations.
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Antimicrobial

Organism MIC Range (pg/mL) Reference
Agent
MICs for effective
Staphylococcus ] ) ] )
Various Antibacterials agents are typically [61[7]
aureus
low, often <2 pg/mL.
) ] Fenticonazole (related
Candida albicans o 0.125-4
imidazole)
Trichophyton o
Terbinafine <0.007 - 0.031 [8]
mentagrophytes
Trichophyton
Itraconazole 0.015-0.25 [8]
mentagrophytes
Trichophyton ) )
Griseofulvin 0.062-1 [8]
mentagrophytes

Mechanism of Action

Fenticlor's antimicrobial activity stems from its ability to disrupt the integrity and function of
microbial cell membranes. It acts as a protonophore, a lipid-soluble molecule that can transport
protons across biological membranes.[9][10] This action dissipates the proton motive force,
which is essential for ATP synthesis and various transport processes across the cell
membrane. The uncoupling of oxidative phosphorylation ultimately leads to microbial cell
death.[11]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online.
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© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/product/b1222476?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222476?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Studies on the mode of action of the phenolic antibacterial agent fentichlor against
Staphylococcus aureus and Escherichia coli. I. The adsorption of fentichlor by the bacterial
cell and its antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Fenticlor [medbox.iiab.me]

3. Fenticlor | C12H8CI202S | CID 7329 - PubChem [pubchem.ncbi.nim.nih.gov]
4. GSRS [precision.fda.gov]

5. Fenticlor [webbook.nist.gov]

6. mdpi.com [mdpi.com]

7. Antimicrobial susceptibility of Staphylococcus aureus and Staphylococcus
pseudintermedius isolated from various animals - PMC [pmc.ncbi.nlm.nih.gov]

8. Evaluation of susceptibility of Trichophyton mentagrophytes and Trichophyton rubrum
clinical isolates to antifungal drugs using a modified CLSI microdilution method (M38-A) -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Mechanism of uncoupling in mitochondria: uncouplers as ionophores for cycling cations
and protons - PubMed [pubmed.ncbi.nim.nih.gov]

10. Mechanism of uncoupling in mitochondria: uncouplers as ionophores for cycling cations
and protons - PMC [pmc.ncbi.nim.nih.gov]

11. Antibiotic Pyrrolomycin as an Efficient Mitochondrial Uncoupler - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Developing Topical
Formulations with Fenticlor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222476#developing-topical-formulations-with-
fenticlor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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